Cas no 3658-44-4 (Dodecanoic acid, undecyl ester)

• Product Name: Dodecanoic acid, undecyl ester
• CAS No: 3658-44-4
• Molecular Formula: C₂₃H₄₆O₂
• Molecular Weight: 354.6101
• MDL: MFCD00380543
• CID: 1474152
• PubChem ID: 608380

Dodecanoic acid, undecyl ester Properties

Names and Identifiers

• Dodecanoic acid, undecyl ester
• undecyl dodecanoate
• Lauric acid undecyl ester
• Undecyl laurate #
• JHDNXONYKMEEBK-UHFFFAOYSA-N
• AS-60057
• AKOS030228048
• 3658-44-4
• Dodecanoicacid,undecylester
• SCHEMBL3658999
• A11181

• MDL： MFCD00380543
• InChIKey： JHDNXONYKMEEBK-UHFFFAOYSA-N
• Inchi： 1S/C23H46O2/c1-3-5-7-9-11-13-15-17-19-21-23(24)25-22-20-18-16-14-12-10-8-6-4-2/h3-22H2,1-2H3
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 354.34998
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 21
• Monoisotopic Mass: 354.35
• Heavy Atom Count: 25
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters